Cas no 89099-63-8 (4-Pyrimidinamine, N-butyl-2,6-dichloro-)

4-Pyrimidinamine, N-butyl-2,6-dichloro- structure
89099-63-8 structure
Product Name:4-Pyrimidinamine, N-butyl-2,6-dichloro-
CAS No:89099-63-8
MF:C8H11Cl2N3
MW:220.099039316177
CID:612394
PubChem ID:71304560
Update Time:2025-04-19

4-Pyrimidinamine, N-butyl-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, N-butyl-2,6-dichloro-
    • N-BUTYL-2,6-DICHLOROPYRIMIDIN-4-AMINE
    • 89099-63-8
    • DTXSID30745311
    • J-523524
    • Inchi: 1S/C8H11Cl2N3/c1-2-3-4-11-7-5-6(9)12-8(10)13-7/h5H,2-4H2,1H3,(H,11,12,13)
    • InChI Key: QEZPWFIHTGMCCM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)Cl)NCCCC

Computed Properties

  • Exact Mass: 219.0330028g/mol
  • Monoisotopic Mass: 219.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.8Ų
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